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Compound of Interest

Compound Name: 2,4-Dibromobenzaldehyde

Cat. No.: B1584873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2,4-
Dibromobenzaldehyde (CAS No: 5629-98-1), a key intermediate in various organic
syntheses. This document is intended to be a valuable resource for researchers, scientists, and
professionals in the field of drug development, offering readily accessible data and
standardized experimental protocols.

Core Physical Properties of 2,4-
Dibromobenzaldehyde

2,4-Dibromobenzaldehyde is an organic compound characterized by a benzaldehyde
functional group with two bromine substituents at the 2 and 4 positions of the benzene ring.[1]
Its molecular formula is C7HaBr20.[1][2][3][4] The presence and position of the bromine atoms
significantly influence the compound's physical and chemical characteristics.

Quantitative Data Summary

The following table summarizes the key physical properties of 2,4-Dibromobenzaldehyde for
easy reference and comparison.
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Physical Property Value Source(s)
Molecular Formula C7H4Br20 [1112113114]
Molecular Weight 263.91 g/mol [21[31[5]

White to pale yellow or brown
Appearance ] ] [1]
solid/crystalline powder

Melting Point 80 °C [5]
Boiling Point Data not readily available

Density Data not readily available

Water Solubility Very low solubility/insoluble [61[7]

Soluble in ethanol, DMSO, and
dichloromethane. Likely
o ) soluble in other non-polar or
Solubility in Organic Solvents ) [6]1[8]
weakly polar solvents like ethyl
acetate, acetone, and

chloroform.

Experimental Protocols for Property Determination

This section details the standardized methodologies for determining the key physical properties
of solid organic compounds like 2,4-Dibromobenzaldehyde.

Determination of Melting Point (Capillary Method)

The melting point is a critical indicator of a compound's purity. A sharp melting range typically
signifies a high degree of purity.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 2,4-Dibromobenzaldehyde is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a melting point apparatus
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(e.g., a Thiele tube or a modern digital instrument) containing a heating bath fluid (like
silicone oil).

e Heating: The apparatus is heated gradually, with the rate of temperature increase slowed to
1-2 °C per minute as the expected melting point is approached.

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire solid mass turns into a clear liquid (the
completion of melting) are recorded. This range is the melting point of the sample.

Sample Preparation Measurement Result

“—» Powder the solid sample Pack into capillary tube 8 Pla Heat gradually Observe melting range T t-| Melting Point Range Determined
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Workflow for Melting Point Determination

Determination of Density (Volume Displacement Method)

The density of a solid can be determined by measuring the volume of a liquid it displaces.
Methodology:

e Mass Measurement: The mass of a sample of 2,4-Dibromobenzaldehyde is accurately
measured using an analytical balance.

e Initial Volume: A graduated cylinder is partially filled with a liquid in which the compound is
insoluble (e.g., water, given its low solubility), and the initial volume is recorded.

» Volume Displacement: The weighed solid is carefully added to the graduated cylinder,
ensuring it is fully submerged and that no liquid splashes out.

e Final Volume: The new volume of the liquid in the graduated cylinder is recorded. The
difference between the final and initial volumes gives the volume of the solid.
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o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Mass Measurement

Start Weigh the solid sample

Volume Measurement Calculation

Record initial liquid volume Add solid to liquid Record final liquid volume Density = Mass / (Final Vol - Initial Vol) Density Determined

Click to download full resolution via product page
Workflow for Density Determination of a Solid

Determination of Solubility (Qualitative Method)
A gualitative assessment of solubility in various solvents is crucial for applications in synthesis,
purification, and formulation.

Methodology:

e Solvent Selection: A range of solvents with varying polarities is selected (e.g., water, ethanol,
acetone, chloroform, hexane).

e Sample Addition: A small, measured amount of 2,4-Dibromobenzaldehyde (e.g., 10 mg) is
added to a test tube containing a specific volume of the chosen solvent (e.g., 1 mL).

» Mixing: The mixture is agitated or sonicated to facilitate dissolution.

» Observation: The solution is visually inspected to determine if the solid has completely
dissolved. If it has, the compound is considered soluble in that solvent under the tested
conditions. If a significant amount of solid remains, it is classified as insoluble or sparingly
soluble.
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o Temperature Control: The temperature at which the solubility is tested should be recorded,
as solubility is temperature-dependent.

Start: Select Solvents
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Workflow for Qualitative Solubility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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